Cas no 1806775-32-5 (4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806775-32-5
• MF: C₉H₈F₆N₂O
• MW: 274.163043022156
• CID: 4843192
• Update Time: 2025-06-11

4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F6N2O/c1-4-5(2-16)6(8(10,11)12)3-17-7(4)18-9(13,14)15/h3H,2,16H2,1H3
• InChI Key： WLRMBDSTEMPVOI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C)=C1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806775-32-5)

The compound 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806775-32-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique molecular structure, featuring both trifluoromethoxy and trifluoromethyl groups, contributes to its remarkable chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated organic molecules in high-performance applications.

One of the key reasons for the rising interest in 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is its potential role in the development of novel pharmaceuticals. Fluorinated compounds are known for their ability to enhance the bioavailability, metabolic stability, and binding affinity of drug molecules. The presence of the aminomethyl group in this compound further expands its utility as a building block for drug discovery, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents. Recent studies have highlighted the importance of such derivatives in addressing unmet medical needs, making this compound a focal point for innovative research.

In addition to its pharmaceutical applications, CAS No. 1806775-32-5 is also being explored in the agrochemical sector. The trifluoromethoxy and trifluoromethyl moieties are known to improve the pesticidal activity and environmental stability of agrochemicals. As the global demand for sustainable and efficient crop protection solutions grows, this compound is being investigated for its potential to contribute to next-generation herbicides and insecticides. Its unique structural features may offer advantages in terms of selectivity and reduced environmental impact, aligning with the industry's shift toward greener chemistry.

Another area where 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine shows promise is in material science. Fluorinated pyridine derivatives are increasingly used in the synthesis of advanced materials, such as liquid crystals, organic semiconductors, and coatings with exceptional durability and resistance to harsh conditions. The compound's ability to introduce fluorine atoms into complex structures makes it a valuable intermediate for creating high-performance materials with tailored properties. This has led to a surge in research aimed at unlocking its full potential in cutting-edge technological applications.

The synthesis and characterization of CAS No. 1806775-32-5 require specialized expertise due to the complexity of its structure. Modern synthetic techniques, such as cross-coupling reactions and fluorination strategies, are often employed to achieve high yields and purity. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying the identity and quality of the compound. These advancements in synthetic and analytical chemistry have made it easier for researchers to access and study this compound, further driving its adoption across various industries.

From an environmental and regulatory perspective, the use of 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is subject to stringent guidelines to ensure safety and sustainability. While fluorinated compounds offer numerous benefits, their persistence in the environment has raised concerns. Researchers are actively working on developing greener synthesis routes and evaluating the ecological impact of such molecules. This aligns with the broader trend toward responsible innovation, where the focus is on balancing performance with environmental stewardship.

In conclusion, 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806775-32-5) represents a fascinating example of how fluorinated pyridine derivatives can drive innovation across multiple disciplines. Its applications in pharmaceuticals, agrochemicals, and material science underscore its versatility and potential to address some of the most pressing challenges in these fields. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play a pivotal role in the development of next-generation technologies and solutions.